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Compound of Interest

Compound Name: 6-Methyl-6-hepten-2-one

Cat. No.: B088235 Get Quote

Essential Safety and Handling Guide for 6-
Methyl-6-hepten-2-one
This guide provides critical safety and logistical information for the handling and disposal of 6-
Methyl-6-hepten-2-one, tailored for research, scientific, and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and proper chemical

management.

Hazard Summary
6-Methyl-6-hepten-2-one is a flammable liquid and vapor that can cause skin and eye

irritation. It is also harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
To ensure personal safety when handling 6-Methyl-6-hepten-2-one, the following personal

protective equipment is mandatory.
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PPE Category Specific Equipment Standards

Eye/Face Protection
Safety glasses with side-

shields and a face shield.

NIOSH (US) or EN 166 (EU)

approved.

Hand Protection

Chemically resistant,

impervious gloves. Gloves

must be inspected before use.

Follow manufacturer's

recommendations for glove

material and thickness.

Skin and Body Protection
Lab coat, flame-retardant

antistatic protective clothing.

Select based on the

concentration and quantity of

the hazardous substance

being handled.

Respiratory Protection

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended as a backup to

engineering controls. If a

respirator is the sole means of

protection, use a full-face

supplied air respirator.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

Operational and Disposal Plans
Handling and Storage Protocol:

Ventilation: Always handle 6-Methyl-6-hepten-2-one in a well-ventilated area, preferably in a

chemical fume hood.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

No smoking is permitted in the handling area. Use explosion-proof electrical, ventilating, and

lighting equipment. Use only non-sparking tools.

Static Discharge: Take precautionary measures to prevent the buildup of electrostatic

charge. Ground and bond containers and receiving equipment.
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Storage: Store the chemical in a cool, dry, and well-ventilated place. Keep the container

tightly closed. Containers that have been opened must be carefully resealed and kept upright

to prevent leakage.

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.

Spill Management:

Evacuation: Evacuate personnel from the spill area.

Ventilation and Ignition Control: Ensure adequate ventilation and remove all sources of

ignition.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Cleanup: For small spills, use an inert absorbent material such as sand, silica gel, or acid

binder. For larger spills, contain the spillage and then collect it with an electrically protected

vacuum cleaner or by wet-brushing. Place the collected material in a suitable, closed

container for disposal.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water and

then wash with soap and plenty of water. Consult a physician if irritation persists.

Eye Contact: Rinse cautiously with water for at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to do. Continue rinsing. Immediate medical

attention is required.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.
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Disposal Plan:

Dispose of 6-Methyl-6-hepten-2-one and its container at an approved waste disposal plant.

The preferred method of disposal is to burn the chemical in a chemical incinerator equipped

with an afterburner and scrubber. Exercise extra care when igniting as the material is highly

flammable. Offer surplus and non-recyclable solutions to a licensed disposal company.

Quantitative Safety Data
Parameter Value Species

Flash Point 56 °C (132.8 °F) - closed cup N/A

Oral LD50 3,570 mg/kg Rat

Dermal LD50 > 5,000 mg/kg Rabbit

Inhalation LC50 > 13,960 mg/m³/4hr Rat

Experimental Workflow
To cite this document: BenchChem. [Personal protective equipment for handling 6-Methyl-6-
hepten-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088235#personal-protective-equipment-for-handling-
6-methyl-6-hepten-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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